Cas no 438029-79-9 (3-[4-(4-FLUORO-PHENYL)-PIPERAZINE-1-SULFONYL]-BENZOIC ACID)

• Product Name: 3-[4-(4-FLUORO-PHENYL)-PIPERAZINE-1-SULFONYL]-BENZOIC ACID
• CAS No: 438029-79-9
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 843535
• PubChem ID: 3865561
• Update Time: 2025-04-19

3-[4-(4-FLUORO-PHENYL)-PIPERAZINE-1-SULFONYL]-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-FLUORO-PHENYL)-PIPERAZINE-1-SULFONYL]-BENZOIC ACID
• EN300-00599
• 3-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)benzoicacid
• 438029-79-9
• Oprea1_764729
• J-511470
• 3-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)benzoic acid
• 3-[4-(4-FLUOROPHENYL)PIPERAZIN-1-YLSULFONYL]BENZOIC ACID
• 3-[4-(4-fluorophenyl)piperazine-1-sulfonyl]benzoic acid
• 3-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylbenzoic Acid
• AKOS000114977
• G31618
• 3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}benzoic acid
• Z45680259

• MDL： MFCD03478319
• Inchi： 1S/C17H17FN2O4S/c18-14-4-6-15(7-5-14)19-8-10-20(11-9-19)25(23,24)16-3-1-2-13(12-16)17(21)22/h1-7,12H,8-11H2,(H,21,22)
• InChI Key： ARVDWLWJSODXRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.3Ų